tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate
Overview
Description
Tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate is a synthetic organic compound with potential biomedical applications. This compound is part of the pyrrolidine family of compounds and is a derivative of pyrrolidine-1-carboxylic acid. It is a colorless solid with a molecular weight of 292.4 g/mol and a melting point of 114-115°C. This compound has been studied for its potential use in drug delivery, drug synthesis, and other biomedical applications.
Scientific Research Applications
Tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate has been studied for its potential use in drug delivery, drug synthesis, and other biomedical applications. This compound has been studied for its ability to form stable complexes with drug molecules, which could allow for the controlled release of drugs in the body. It has also been studied for its potential use as a prodrug, which is a compound that is converted to an active drug in the body. This compound has also been studied for its potential use as a chiral catalyst, which is a molecule that can be used to catalyze the formation of a desired product from a reaction mixture.
Mechanism of Action
Tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate has been studied for its potential use in drug delivery, drug synthesis, and other biomedical applications. The mechanism of action of this compound is not fully understood, but it is believed that it is able to interact with drug molecules in a way that allows for the controlled release of drugs in the body. It is also believed that this compound can act as a chiral catalyst, which is a molecule that can be used to catalyze the formation of a desired product from a reaction mixture.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate are not fully understood. However, it is believed that this compound may have the potential to interact with drug molecules in a way that allows for the controlled release of drugs in the body. It is also believed that this compound may have the potential to act as a chiral catalyst, which is a molecule that can be used to catalyze the formation of a desired product from a reaction mixture.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate in lab experiments include its low cost, ease of synthesis, and its potential to form stable complexes with drug molecules. Its potential to act as a chiral catalyst also makes it an attractive option for use in lab experiments. The main limitation of using this compound in lab experiments is its lack of full understanding of its mechanism of action.
Future Directions
Future research on tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate should focus on further understanding its mechanism of action and its potential applications in drug delivery, drug synthesis, and other biomedical applications. Research should also focus on the development of new synthesis methods and the optimization of existing methods. Additionally, research should focus on the development of new methods to analyze and characterize this compound. Finally, research should focus on the development of new methods to measure and quantify the effects of this compound on biochemical and physiological processes.
Synthesis Methods
Tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate can be synthesized via several different methods. One method involves the reaction of tert-butyl pyrrolidine-1-carboxylate with 3-phenylpropyl bromide in the presence of anhydrous potassium carbonate in acetonitrile. This reaction proceeds at room temperature and yields the desired product in high yield. Another method involves the reaction of tert-butyl pyrrolidine-1-carboxylate with 3-phenylpropyl bromide in the presence of sodium hydroxide in dichloromethane. This reaction proceeds at room temperature and yields the desired product in high yield.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate involves the reaction of tert-butyl 2-pyrrolidinecarboxylate with 3-phenylpropanal in the presence of a reducing agent and a catalyst.", "Starting Materials": [ "tert-butyl 2-pyrrolidinecarboxylate", "3-phenylpropanal", "reducing agent", "catalyst" ], "Reaction": [ "Add tert-butyl 2-pyrrolidinecarboxylate and 3-phenylpropanal to a reaction flask", "Add reducing agent and catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent", "Purify the product by recrystallization or chromatography" ] } | |
CAS RN |
1824197-68-3 |
Product Name |
tert-butyl 2-(3-phenylpropyl)pyrrolidine-1-carboxylate |
Molecular Formula |
C18H27NO2 |
Molecular Weight |
289.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
